Rosthornin A
Overview
Description
Synthesis Analysis
Rosthornin A has been isolated from the ethereal extract of the leaves of Rabdosia rosthornii . The detailed spectroscopic analysis, including 2D NMR data, has been used to establish the chemical structures of the constituents .Molecular Structure Analysis
The molecular weight of Rosthornin A is 376.49 and its formula is C22H32O5 . The structure of Rosthornin A is classified under Terpenoids Diterpenoids .Chemical Reactions Analysis
Rosthornin A is a part of a larger group of ent-kaurene diterpenoid compounds . The specific chemical reactions involving Rosthornin A are not explicitly mentioned in the available resources.Physical And Chemical Properties Analysis
Rosthornin A is a powder . It has a molecular weight of 376.49 and a formula of C22H32O5 . It is stable under recommended storage conditions .Scientific Research Applications
Antibacterial Activity
Rosthornin A, identified as an ent‐kaurene diterpenoid from Rabdosia rosthornii, has been found to exhibit antibacterial activity, specifically against Gram-positive bacteria. Propionibacterium acnes is particularly susceptible to this compound (Kubo, Xu, & Shimizu, 2004).
Chemical Constituents in Treatment
A study on Macropanax rosthornii, closely related to Rosthornin A, focused on its active constituents for treating rheumatoid arthritis. This research isolated various compounds, contributing to the understanding of its potential therapeutic applications (Luo, Liu, Yin, Ye, & Kang, 2012).
Contributions to ROS Science
Research on Reactive Oxygen Species (ROS) based nanomedicine, although not directly involving Rosthornin A, contributes to the broader field of ROS science. This is relevant as the biochemical properties of compounds like Rosthornin A may influence ROS-related pathways and treatments (Yang, Chen, & Shi, 2019).
Research Object (RO) Development
While not directly related to Rosthornin A, the development of Research Objects (ROs) in scientific research provides a framework for aggregating, sharing, and reusing scientific resources, including data on specific compounds like Rosthornin A. This enhances reproducibility and reliability in scientific investigations (Palma et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
Rosthornin A is an ent-kaurene diterpenoid compound The primary targets of Rosthornin A are not explicitly mentioned in the available literature
Mode of Action
It is known that rosthornin a exhibits antibacterial activity . This suggests that it may interact with bacterial cells or proteins to inhibit their growth or survival. The exact mechanism of this interaction and the resulting changes in the target cells are subjects of ongoing research.
Biochemical Pathways
Given its antibacterial activity , it is plausible that Rosthornin A interferes with essential biochemical pathways in bacteria, leading to their death or inhibited growth
Result of Action
Rosthornin A has been reported to exhibit antibacterial activity This suggests that the compound’s action results in the inhibition of bacterial growth or survival
properties
IUPAC Name |
[(1R,4S,5R,9R,10S,11S,13R)-13-hydroxy-5-(hydroxymethyl)-5,9-dimethyl-14-methylidene-15-oxo-11-tetracyclo[11.2.1.01,10.04,9]hexadecanyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32O5/c1-13-18(25)21-9-6-16-19(3,12-23)7-5-8-20(16,4)17(21)15(27-14(2)24)10-22(13,26)11-21/h15-17,23,26H,1,5-12H2,2-4H3/t15-,16+,17-,19-,20+,21+,22-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYPRWTSCIQSVKE-WCYDGLNHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CC2(CC3(C1C4(CCCC(C4CC3)(C)CO)C)C(=O)C2=C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@H]1C[C@@]2(C[C@]3([C@@H]1[C@@]4(CCC[C@@]([C@H]4CC3)(C)CO)C)C(=O)C2=C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Rosthornin A | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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